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Compound of Interest

Compound Name:
N-(3-hydrazino-3-

oxopropyl)benzamide

CAS No.: 99168-33-9

Cat. No.: B2987272

Get Quote

Executive Summary
Benzamide hydrazides (N-aminobenzamides) represent a privileged scaffold in medicinal

chemistry, serving as critical pharmacophores in antitubercular (e.g., Isoniazid analogs),

antifungal, and anticancer therapeutics. Their unique "hydrazine backbone" (

) confers amphoteric properties and versatile hydrogen-bonding capabilities, making them ideal
candidates for fragment-based drug design. However, their solubility profiles are often non-
linear due to pH-dependent ionization and solid-state polymorphism.

This guide provides a rigorous analysis of the physicochemical landscape of benzamide

hydrazides, establishing a self-validating framework for their synthesis, solubility profiling, and

solid-state characterization.

Molecular Architecture & Physicochemical Baseline
The core structure of benzamide hydrazide (Benzhydrazide; CAS 613-94-5) consists of a

lipophilic phenyl ring coupled to a polar hydrazide group. This duality creates a molecule with a
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low LogP (hydrophilic) but significant crystal lattice energy due to intermolecular hydrogen

bonding.

Core Physicochemical Data
Data standardized for Benzhydrazide (Parent Compound)

Property Value Context/Relevance

Molecular Weight 136.15 g/mol
Fragment-like; ideal for lead

optimization.

Melting Point 112–114 °C
Sharp melting range indicates

high crystallinity.

Boiling Point 267 °C (dec.)[1][2]

Decomposes prior to boiling;

not suitable for GC without

derivatization.

LogP (Oct/Water) 0.16 – 0.19

Highly hydrophilic; suggests

good oral bioavailability but

rapid clearance.

pKa (Conjugate Acid) ~3.03
Protonation of terminal amine (

).

pKa (Acidic) ~12.45

Deprotonation of amide

nitrogen (

).

H-Bond Donors 3
High capacity for solvent

interaction.

H-Bond Acceptors 2

Facilitates interaction with

biological targets (e.g.,

enzymes).

Ionization & Amphoteric Nature
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Benzamide hydrazides are ampholytes. They exist in three distinct species depending on

solution pH:

Cationic Form (pH < 3): Protonation of the terminal hydrazine nitrogen.

Neutral Form (pH 4–11): The predominant species at physiological pH (7.4), driving passive

membrane permeability.

Anionic Form (pH > 12): Deprotonation of the amide nitrogen, significantly increasing

aqueous solubility but reducing permeability.

Solubility Landscape
Understanding the solubility of benzamide hydrazides requires analyzing the interplay between

crystal lattice energy (enthalpic penalty) and solvation energy (entropic gain).

Solvent Compatibility Matrix
Solvent Solubility Rating Mechanism of Solvation

Methanol High

Strong H-bond donor/acceptor

matching disrupts crystal

lattice.

Ethanol Moderate-High
Good solvation, often used for

recrystallization.

Water Soluble
Driven by H-bonding; pH-

dependent.

Acetone Moderate
Dipole-dipole interactions;

useful for precipitation.

Chloroform Low

Lack of H-bond donors limits

solvation of the hydrazide

head.

Diethyl Ether Very Low
Insufficient polarity to

overcome lattice energy.
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Visualization: Solubility Equilibrium & pH Dependence
The following diagram illustrates the dynamic equilibrium of benzamide hydrazide species

across the pH scale, directly influencing solubility and extraction strategies.

Physiological Window (pH 7.4)

Cationic Species
(Soluble)
pH < 3.0

Neutral Species
(Precipitate/Lipophilic)

pH 4.0 - 11.0

Deprotonation (-H+)
pKa ~3.03

Protonation (+H+)

Anionic Species
(Soluble Salt)

pH > 12.5

Deprotonation (-H+)
pKa ~12.45

Protonation (+H+)

Click to download full resolution via product page

Caption: pH-dependent ionization states of benzamide hydrazide. Solubility is highest at pH

extremes (cationic/anionic) and lowest in the neutral range.

Experimental Protocols
Protocol A: Synthesis of Benzamide Hydrazide
Objective: To synthesize high-purity benzhydrazide for solubility testing. Mechanism:

Nucleophilic acyl substitution (Hydrazinolysis).

Reagents:

Ethyl Benzoate (1.0 eq)

Hydrazine Hydrate (80%, 2.0 eq)

Absolute Ethanol (Solvent)

Step-by-Step Methodology:

Reflux: Dissolve Ethyl Benzoate (15 g) in Absolute Ethanol (30 mL). Add Hydrazine Hydrate

(10 mL) dropwise with stirring.

Reaction: Heat the mixture to reflux (78–80 °C) for 4 hours. Monitor via TLC (Mobile phase:

Ethyl Acetate/Hexane 1:1).
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Crystallization: Cool the reaction mixture to room temperature, then place in an ice bath (0–4

°C). White needle-like crystals will precipitate.

Filtration: Filter the solid under vacuum. Wash with cold ethanol (2 x 10 mL) to remove

unreacted hydrazine.

Drying: Dry in a vacuum oven at 50 °C for 6 hours.

Validation: Measure Melting Point (Target: 112–114 °C).

Protocol B: Thermodynamic Solubility Determination
(Shake-Flask)
Objective: To determine the equilibrium solubility (

) in water and octanol.

Step-by-Step Methodology:

Saturation: Add excess Benzamide Hydrazide solid (~100 mg) to 10 mL of the target solvent

(e.g., Phosphate Buffer pH 7.4) in a borosilicate glass vial.

Equilibration: Agitate at 25 °C ± 0.1 °C for 24 hours using an orbital shaker (200 rpm).

Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.45 µm PVDF

syringe filter (pre-saturated).

Quantification (HPLC):

Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 µm).

Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (80:20 Isocratic).

Detection: UV at 230 nm.

Calculation: Compare peak area against a 5-point calibration curve (

).
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Visualization: Synthesis & Characterization Workflow
This workflow ensures that only phase-pure material is used for solubility data generation,

preventing artifacts from impurities.
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Caption: Logical workflow for the synthesis, purification, and validation of benzamide hydrazide

prior to solubility testing.

Solid-State Characterization
The physical stability of benzamide hydrazides is dictated by their crystal lattice.

Crystal Habit: Typically crystallizes as monoclinic needles or plates from water/ethanol

mixtures.

Thermal Stability: TGA analysis reveals thermal stability up to ~165 °C, with rapid

decomposition (mass loss) occurring between 245–288 °C depending on the heating rate.

Polymorphism: While the parent compound is stable, derivatives (e.g., hydrazones) often

exhibit polymorphism. Powder X-Ray Diffraction (PXRD) is recommended for batch-to-batch

consistency checks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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